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Quantitative Data on Sterigmatocystin Production

The production of sterigmatocystin by Aspergillus versicolor is highly dependent on the substrate and strain.

The table below summarizes key quantitative findings from research.

Substrate /
Context

Producer /
Strain

Production Level

Key Conditions & Notes

Source

Semi-synthetic
solid substrate

Cracked corn

Laboratory
cultures (various
media)

Selected high-
yield A.
versicolor strains

A. versicolor QM
432

45 A. versicolor
isolates from
buildings

550.5 & 1,160.8
mg/kg

1,895 pg/kg
(1.895 mg/kg)

0.03-534.38
mg/kg biomass

30 days stationary incubation  [1]
at 28°C in the dark.

11 days at 25-28°C. [2]
Production inhibited in mixed

cultures.

Broad range highlights [3]
significant strain-dependent

variation.
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Substrate /
Context

Building

materials

Hard cheese
(Grana-type)

Producer /
Strain

A. versicolor

A. versicolor

Production Level Key Conditions & Notes Source

Detected

Producer of
known/novel
precursors

Found on gypsum boards, [3]
chipboards, and wallpaper in
damp buildings.

Also produces Ochratoxin A. [4]
Confirms role in food
contamination.

Detailed Experimental Protocols

For reliable results, the methodology for producing and analyzing sterigmatocystin must be precise. Here are

detailed protocols from the literature.

High-Yield Production and Purification

This protocol from a 1994 study is effective for obtaining high-purity sterigmatocystin for research purposes

[1].

e Strain Selection and Screening: Fourteen strains of Aspergillus versicolor were initially screened for

sterigmatocystin production. High-producing strains were selected for large-scale production.
e Culture Conditions:
o Substrate: Semi-synthetic solid media.

o Scale: 4 kg of substrate.

o Incubation: Stationary incubation for 30 days at 28°C in the dark.
e Extraction and Purification:
o Sterigmatocystin was isolated and purified using a procedure involving column
chromatography followed by a recrystallization method.
o This process yielded pale-yellow needle-shaped crystals.
e Purity Analysis: The final product was analyzed using High-Performance Liquid Chromatography
(HPLC) and Thin-Layer Chromatography (TLC), confirming a purity of more than 99.9%.

Genetic Inactivation (Gene Knock-Out) Protocol
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A 2022 study created sterigmatocystin-free strains by disrupting a key gene in the biosynthetic cluster using

the following method [5].

e Genome Sequencing and Analysis: The genome of Aspergillus versicolor D5 was sequenced and
assembled to identify biosynthetic gene clusters (BGCs), specifically the sterigmatocystin cluster.
e Target Gene Selection: The cytochrome P450 coding gene STC27 was identified as essential for
sterigmatocystin biosynthesis.
e Vector Construction:
o Using the genomic DNA as a template, 1-1.5 kb upstream and downstream homologous
regions of the STC27 gene were amplified via PCR.
o These amplicons were fused with a hygromycin B resistance cassette (the selectable
marker) using PCR.
¢ Fungal Transformation:
o Protoplast Preparation: Mycelium was treated with an enzyme lysis buffer (containing
cellulase, lysing enzymes, and snailase) for 4 hours at 30°C to release protoplasts.
o Transformation: The fusion PCR product was introduced into the protoplasts using the
protoplast-PEG method.
o Selection: Transformants were selected on PDA medium supplemented with 1.2 M sorbitol
and 50 pg/ml Hygromycin B.
¢ Verification: The Astc27 mutant strain showed no detectable sterigmatocystin production upon
HPLC analysis.

HPLC Analysis for Detection and Quantification

A robust analytical method is crucial for accurate detection. The following protocol is adapted from multiple

sources [5] [6].

e Extraction: The sample (e.g., rice culture, biomass) is extracted with ethyl acetate (EtOAc) and/or a
dichloromethane-methanol (1:1, v/iv) mixture. The extract is concentrated under reduced pressure.
¢ Instrumentation: Waters €2695 system with a Waters 2998 detector and a Waters Sunfire C18 (5
pm, 4.5 x 250 mm) column.
¢ Mobile Phase:
o Channel A: Methanol
o Channel B: H20 with 0.1% (v/v) trifluoroacetic acid
¢ Gradient Elution Program:
Flow rate: 1.0 ml/min
0-5 min: 10% A
o 5-20 min: 10% A to 50% A
20-40 min: 50% A to 100% A

[e]

o

[¢]
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o 40-50 min: 100% A
o 50-51 min: 100% Ato 5% A
o 51-60 min: 100% A
¢ Detection: For higher sensitivity, especially in complex matrices like grains, HPLC-tandem mass
spectrometry (HPLC-MS/MS) with electrospray positive ionization is recommended, achieving

detection limits as low as 0.5 pgl/kg [6].

Biosynthesis Pathway and Genetic Regulation

Sterigmatocystin is a polyketide mycotoxin and a penultimate precursor to aflatoxins. Its biosynthesis is a

complex, multi-step process [7] [8].

The following diagram illustrates the core biosynthetic pathway and its key regulatory elements.
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Diagram 1: The sterigmatocystin (STC) biosynthetic pathway in Aspergillus versicolor, showing key
intermediates and regulatory factors. Critical precursors are highlighted, and dashed lines indicate genetic

regulation.

Key Takeaways for Research and Development

¢ Strain and Substrate are Critical: Production levels can vary by over 10,000-fold between different
A. versicolor strains and are highly dependent on the growth substrate [1] [3].

¢ Genetic Engineering is a Powerful Tool: Targeted inactivation of the STC27 gene is a proven
method to completely abolish sterigmatocystin production, enabling the safe use of A. versicolor for
other applications [5].

e Advanced Analytics are Essential: For accurate detection at low levels, especially in food or
environmental samples, HPLC-MSIMS is the recommended analytical technique [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 6/8 Tech Support


https://www.smolecule.com/products/s543960?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/7702759/
https://www.mdpi.com/1660-4601/13/9/862
https://pmc.ncbi.nlm.nih.gov/articles/PMC9803325/
https://www.sciencedirect.com/science/article/abs/pii/S0021967307008692
https://www.smolecule.com/products/s543960?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s543960?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

1. Production and Characterization of Sterigmatocystin [pubmed.ncbi.nim.nih.gov]

2. Production of sterigmatocystin by Aspergillus versicolor QM ... [link.springer.com]

3. Occurrence of the Toxin-Producing Aspergillus versicolor ... [mdpi.com]

4. Aspergillus versicolor as producer of known and novel ... [sciencedirect.com]

5. New application of Aspergillus versicolor in promoting plant ... [pmc.ncbi.nim.nih.gov]
6. Analytical method for the determination of sterigmatocystin ... [sciencedirect.com]

7. The Biosynthesis, Structure Diversity and Bioactivity of ... [mdpi.com]

8. Sterigmatocystin [en.wikipedia.org]

To cite this document: Smolecule. [Aspergillus versicolor sterigmatocystin production levels].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b543960#aspergillus-versicolor-sterigmatocystin-production-

levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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